Cas no 622366-25-0 ((2Z)-2-(3-methylthiophen-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-nitrobenzoate)

• Product Name: (2Z)-2-(3-methylthiophen-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-nitrobenzoate
• CAS No: 622366-25-0
• MF: C₂₁H₁₃NO₆S
• MW: 407.396024465561
• CID: 5418267
• Update Time: 2025-06-26

(2Z)-2-(3-methylthiophen-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• [(2Z)-2-[(3-methylthiophen-2-yl)methylidene]-3-oxo-1-benzofuran-6-yl] 4-nitrobenzoate
• (2Z)-2-(3-methylthiophen-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-nitrobenzoate

• Inchi： 1S/C21H13NO6S/c1-12-8-9-29-19(12)11-18-20(23)16-7-6-15(10-17(16)28-18)27-21(24)13-2-4-14(5-3-13)22(25)26/h2-11H,1H3
• InChI Key： WDZLKFLRZCBTPW-UHFFFAOYSA-N
• SMILES： O1C2=CC(OC(=O)C3=CC=C([N+]([O-])=O)C=C3)=CC=C2C(=O)C1=CC1SC=CC=1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on (2Z)-2-(3-methylthiophen-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-nitrobenzoate

Chemical Profile of (2Z)-2-(3-methylthiophen-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-nitrobenzoate (CAS No. 622366-25-0)

(2Z)-2-(3-methylthiophen-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-nitrobenzoate, with the CAS number 622366-25-0, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a conjugated system of aromatic and heterocyclic rings, has garnered attention due to its structural complexity and potential biological activities. The presence of a nitro group and a thiophene moiety in its structure suggests diverse electronic properties that could be exploited in drug design and development.

The compound's core structure consists of a benzofuran scaffold linked to a nitrobenzoate moiety, with an α,β-unsaturated carbonyl group positioned strategically for interactions with biological targets. This arrangement not only imparts unique electronic characteristics but also opens up possibilities for further functionalization, making it a versatile building block in medicinal chemistry. The benzofuran ring system is known for its presence in numerous pharmacologically active agents, often contributing to binding affinity and metabolic stability.

In recent years, there has been growing interest in the development of heterocyclic compounds as therapeutic agents. The thiophene ring, in particular, is a privileged scaffold in drug discovery due to its ability to modulate electronic properties and interact with biological macromolecules. The incorporation of a thiophene into the benzofuran core of compound 622366-25-0 may enhance its binding interactions with target proteins or enzymes, potentially leading to novel pharmacological effects.

The nitro group attached to the benzoate moiety is another key feature that influences the compound's reactivity and biological activity. Nitroaromatic compounds have been extensively studied for their potential applications in medicine, including antimicrobial, anti-inflammatory, and anticancer properties. The electron-withdrawing nature of the nitro group can significantly affect the molecule's electronic distribution, influencing both its reactivity and its interaction with biological targets.

Recent studies have highlighted the importance of conformational flexibility in drug-like molecules. The structure of (2Z)-2-(3-methylthiophen-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-nitrobenzoate allows for multiple conformations due to the presence of double bonds and ring systems. This flexibility can be advantageous in optimizing binding interactions with biological targets, as it allows the molecule to adapt to different binding pockets or orientations.

The synthesis of this compound involves several key steps that highlight modern synthetic methodologies. The construction of the benzofuran core can be achieved through cyclization reactions, often employing palladium-catalyzed cross-coupling techniques for efficient bond formation. The introduction of the nitro group can be accomplished through electrophilic aromatic substitution reactions, which are well-established in organic synthesis. The final assembly of the molecule likely involves condensation reactions between pre-formed intermediates, showcasing the power of multi-step synthetic strategies in constructing complex molecules.

The potential biological activity of (2Z)-2-(3-methylthiophen-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-ylyl 4-nitrobenzoate has not yet been fully explored; however, its structural features suggest several possible applications. For instance, the combination of a thiophene ring and a nitro group could make it a promising candidate for developing new antimicrobial agents or inhibitors of specific enzymes involved in inflammatory pathways. Additionally, the conjugated system present in this molecule may contribute to photophysical properties that are relevant in areas such as photodynamic therapy or optoelectronic materials.

In conclusion, (2Z)-2-(3-methylthiophen-2-yli)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-ylyl 4-nitrobenzoate (CAS No. 622366-25^-0) represents an intriguing compound with potential applications in pharmaceutical chemistry. Its unique structural features and synthetic accessibility make it a valuable scaffold for further exploration in drug discovery and development. As research continues to uncover new biological targets and mechanisms, compounds like this one may play a crucial role in addressing unmet medical needs.